![molecular formula C14H16FNO B1297681 3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one CAS No. 100445-51-0](/img/structure/B1297681.png)
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
Overview
Description
“3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one” is a chemical compound with the molecular formula C14H16FNO. It has a molecular weight of 233.28 g/mol . The compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one” consists of a cyclohexenone ring substituted with a dimethyl group and a 4-fluorophenylamino group . The exact 3D structure may need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one” include its molecular weight (233.28 g/mol) and molecular formula (C14H16FNO) . More detailed properties such as melting point, boiling point, solubility, and spectral data may need to be determined experimentally.Scientific Research Applications
Pharmaceutical Testing
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one: is utilized in pharmaceutical testing as a reference standard . Its precise structure and purity allow researchers to compare and validate the analytical methods used in drug development. This ensures that the pharmaceuticals produced are safe, effective, and consistent in quality.
Biochemistry Research
In biochemistry, this compound serves as a critical reagent for studying enzyme kinetics and inhibition . Its interaction with various enzymes can help in understanding the biochemical pathways and designing inhibitors that can regulate specific metabolic processes.
Pharmacology
The compound finds its application in pharmacology for drug design and discovery . It can be used to synthesize new compounds with potential therapeutic effects. Its structural features may interact with biological targets, leading to the development of new medications.
Organic Synthesis
This chemical serves as a building block in organic synthesis . Organic chemists use it to construct complex molecules for materials science, nanotechnology, and further pharmaceutical applications. Its versatility in reactions makes it a valuable compound in synthetic chemistry.
Analytical Chemistry
In analytical chemistry, 3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one is used for method development and calibration of instruments . It helps in the quantification and detection of substances within a mixture, playing a crucial role in quality control and chemical analysis.
Materials Science
The compound’s properties are explored in materials science for the development of new materials . Researchers investigate its thermal stability, reactivity, and potential as a monomer or polymer additive, which could lead to advancements in material properties and applications.
Environmental Science
In environmental science, it is studied for its environmental impact and degradation . Understanding its breakdown products and interaction with environmental factors is crucial for assessing its safety and ecological effects.
Chromatography and Mass Spectrometry
Lastly, it is used in chromatography and mass spectrometry as a standard for calibrating the equipment and ensuring accurate mass measurements . This is essential for identifying and quantifying compounds in complex biological samples.
Safety And Hazards
While specific safety data for “3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one” is not available, similar compounds can cause skin irritation, serious eye irritation, and respiratory irritation . Proper safety measures should be taken when handling such compounds, including wearing appropriate personal protective equipment and ensuring good ventilation .
properties
IUPAC Name |
3-(4-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-10(15)4-6-11/h3-7,16H,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPWMRCZGHYSQOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=CC(=O)C1)NC2=CC=C(C=C2)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10344987 |
Source
|
| Record name | 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one | |
CAS RN |
100445-51-0 |
Source
|
| Record name | 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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